Acetylenedicarboxylic Acid Acetylenedicarboxylic Acid Butynedioic acid is an acetylenic compound that is acetylene in which the hydrogens are replaced by carboxy groups. It is a C4-dicarboxylic acid and an acetylenic compound. It is a conjugate acid of an acetylenedicarboxylate(1-).
Brand Name: Vulcanchem
CAS No.: 142-45-0
VCID: VC0106912
InChI: InChI=1S/C4H2O4/c5-3(6)1-2-4(7)8/h(H,5,6)(H,7,8)
SMILES: C(#CC(=O)O)C(=O)O
Molecular Formula: C4H2O4
Molecular Weight: 114.06 g/mol

Acetylenedicarboxylic Acid

CAS No.: 142-45-0

Reference Standards

VCID: VC0106912

Molecular Formula: C4H2O4

Molecular Weight: 114.06 g/mol

Acetylenedicarboxylic Acid - 142-45-0

CAS No. 142-45-0
Product Name Acetylenedicarboxylic Acid
Molecular Formula C4H2O4
Molecular Weight 114.06 g/mol
IUPAC Name but-2-ynedioic acid
Standard InChI InChI=1S/C4H2O4/c5-3(6)1-2-4(7)8/h(H,5,6)(H,7,8)
Standard InChIKey YTIVTFGABIZHHX-UHFFFAOYSA-N
SMILES C(#CC(=O)O)C(=O)O
Canonical SMILES C(#CC(=O)O)C(=O)O
Description Butynedioic acid is an acetylenic compound that is acetylene in which the hydrogens are replaced by carboxy groups. It is a C4-dicarboxylic acid and an acetylenic compound. It is a conjugate acid of an acetylenedicarboxylate(1-).
Related CAS 928-04-1 (potassium salt)
Synonyms 2-butynedioic acid
2-butynedioic acid, potassium salt
acetylenedicarboxylic acid
PubChem Compound 371
Last Modified Nov 11 2021
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